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Compound of Interest

Compound Name: Randaiol

Cat. No.: B041719

Despite a comprehensive search of chemical databases and scientific literature, the natural
product designated as "Randaiol” (ChEMBL ID: CHEMBL555924) remains a chemical enigma.
No peer-reviewed publications detailing its isolation, structure elucidation, synthesis, or
biological activity could be located. This profound lack of publicly available data makes the
creation of an in-depth technical guide on its structure and confirmation an impossible task at
this time.

The ChEMBL database, a repository of bioactive drug-like small molecules, lists Randaiol with
the molecular formula C15H1403.[1] However, it provides no associated chemical structure,
spectroscopic data, or references to primary scientific literature. This absence of foundational
information prevents any meaningful discussion of its chemical properties, the experimental
protocols used for its characterization, or its potential biological significance.

Further investigation into natural products with the same molecular formula, C15H1403,
reveals the existence of several well-characterized compounds, including the naphthoquinone
Lapachol and the guaianolide Taraxacin.[2][3] It is plausible that Randaiol could be an isomer
of these or a related compound, but without any experimental evidence, this remains purely
speculative.

The process of structure elucidation for a novel natural product is a meticulous and multi-
faceted endeavor. It typically involves a series of sophisticated analytical techniques to piece
together the molecule's atomic framework.
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Standard Workflow for Natural Product Structure
Elucidation

For a hypothetical compound like Randaiol, the scientific journey from discovery to structural
confirmation would generally follow the workflow outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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